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Compound of Interest

Compound Name: Methionine Sulfoximine

Cat. No.: B141240 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the administration of Methionine
Sulfoximine (MSO) in mouse studies, covering common administration routes, dosages, and

experimental protocols. The information is intended to aid in the design and execution of

studies investigating the effects of MSO on various physiological and pathological processes.

Methionine Sulfoximine is an irreversible inhibitor of glutamine synthetase (GS), a critical

enzyme in the glutamate-glutamine cycle.[1][2] By inhibiting GS, MSO disrupts the conversion

of glutamate to glutamine, leading to a reduction in the levels of both amino acids in the brain.

[2] This mechanism of action makes MSO a valuable tool for studying glutamate excitotoxicity,

neurodegenerative diseases, and inflammatory responses.[3][4]

Data Summary
The following tables summarize quantitative data from mouse studies involving MSO

administration.
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Administratio

n Route

Mouse

Strain

Dosage

(mg/kg)
Frequency Key Findings Reference

Intraperitonea

l (i.p.)

SOD1(G93A)

(ALS model)
Not Specified Not Specified

Reduced

glutamine

synthetase

activity by

85%;

Reduced

brain

glutamine by

60%;

Reduced

brain

glutamate by

30%;

Extended

lifespan by

8%

[2][5]

Intraperitonea

l (i.p.)
CBA/J 40 Single dose

Induction of

seizures
[1]

Intraperitonea

l (i.p.)
C57BL/6J 100 Single dose

Induction of

seizures
[1]

Intraperitonea

l (i.p.)

MSO-Fast

(inbred)
75 Single dose

Induction of

seizures
[1]

Intraperitonea

l (i.p.)

MSO-Slow

(inbred)
250 Single dose

Induction of

seizures
[1]

Signaling Pathway
The primary signaling pathway affected by MSO is the glutamate-glutamine cycle, which is

essential for maintaining glutamate homeostasis in the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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